Cas no 71879-46-4 (1-(4-(Methylamino)piperidin-1-yl)ethanone hydrochloride)

• Product Name: 1-(4-(Methylamino)piperidin-1-yl)ethanone hydrochloride
• CAS No: 71879-46-4
• MF: C₈H₁₇ClN₂O
• MW: 192.686381101608
• MDL: MFCD21604234
• CID: 1026061
• Update Time: 2025-11-02

1-(4-(Methylamino)piperidin-1-yl)ethanone hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(4-(Methylamino)piperidin-1-yl)ethanone hydrochloride
• 1-[4-(methylamino)piperidin-1-yl]ethanone hydrochloride
• AK-75891
• ANW-49668
• BR-75891
• CTK8B5695
• MolPort-020-180-029
• 1-(4-(METHYLAMINO)PIPERIDIN-1-YL)ETHANONE HCL
• RZYHSUNFANHIFI-UHFFFAOYSA-N
• AX8220472
• AB0026418
• ST24021075
• W8076
• 1-acetyl-4-methylaminopiperidine hydrochloride
• 1-(4-(Methylamino)piperidin-1-yl)ethanone, HCl
• 1-[4-(methylamino)piperid

• MDL： MFCD21604234
• Inchi： 1S/C8H16N2O.ClH/c1-7(11)10-5-3-8(9-2)4-6-10;/h8-9H,3-6H2,1-2H3;1H
• InChI Key： RZYHSUNFANHIFI-UHFFFAOYSA-N
• SMILES： Cl.O=C(C)N1CCC(CC1)NC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 139
• Topological Polar Surface Area: 32.299

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 1-(4-(Methylamino)piperidin-1-yl)ethanone hydrochloride

Recent Advances in the Study of 1-(4-(Methylamino)piperidin-1-yl)ethanone hydrochloride (CAS: 71879-46-4)

The compound 1-(4-(Methylamino)piperidin-1-yl)ethanone hydrochloride (CAS: 71879-46-4) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug development. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and therapeutic potential. The information presented herein is derived from recent peer-reviewed publications and industry reports, ensuring the accuracy and relevance of the content.

Recent studies have highlighted the role of 1-(4-(Methylamino)piperidin-1-yl)ethanone hydrochloride as a key intermediate in the synthesis of novel bioactive molecules. Its structural features, including the piperidine ring and methylamino group, make it a versatile scaffold for the development of compounds targeting central nervous system (CNS) disorders. Researchers have employed advanced synthetic techniques, such as microwave-assisted organic synthesis (MAOS), to optimize the production of this compound, resulting in higher yields and improved purity.

Pharmacological evaluations of 1-(4-(Methylamino)piperidin-1-yl)ethanone hydrochloride have revealed its potential as a modulator of neurotransmitter systems. In vitro and in vivo studies have demonstrated its affinity for specific receptor subtypes, including dopamine and serotonin receptors, suggesting its applicability in the treatment of psychiatric and neurological conditions. Furthermore, its pharmacokinetic profile, characterized by good bioavailability and blood-brain barrier penetration, enhances its attractiveness as a drug candidate.

One of the most promising applications of this compound lies in its use as a precursor for the development of antipsychotic agents. Recent preclinical trials have shown that derivatives of 1-(4-(Methylamino)piperidin-1-yl)ethanone hydrochloride exhibit significant efficacy in animal models of schizophrenia and bipolar disorder. These findings underscore the compound's potential to address unmet medical needs in the field of mental health.

In addition to its CNS-related applications, 1-(4-(Methylamino)piperidin-1-yl)ethanone hydrochloride has also been investigated for its role in cancer therapy. Preliminary studies indicate that certain derivatives of this compound exhibit cytotoxic activity against various cancer cell lines, including those resistant to conventional chemotherapy. Researchers are currently exploring the mechanisms underlying this activity, with a focus on apoptosis induction and cell cycle arrest.

Despite these promising findings, challenges remain in the development of 1-(4-(Methylamino)piperidin-1-yl)ethanone hydrochloride-based therapeutics. Issues such as metabolic stability, potential off-target effects, and scalability of synthesis need to be addressed to facilitate clinical translation. Ongoing research efforts are aimed at optimizing the compound's structure to enhance its therapeutic index and reduce adverse effects.

In conclusion, 1-(4-(Methylamino)piperidin-1-yl)ethanone hydrochloride (CAS: 71879-46-4) represents a valuable chemical entity with diverse pharmacological applications. Its potential in CNS disorders and oncology, coupled with advances in synthetic methodologies, positions it as a promising candidate for further drug development. Future studies should focus on elucidating its mechanisms of action and conducting rigorous clinical trials to validate its therapeutic efficacy.